A FRET-based ratiometric sensor for mercury ions in water with multi-layered silicananoparticles as the scaffold†

Chemical Communications Pub Date: 2011-07-11 DOI: 10.1039/C1CC12544C

Abstract

A FRET system was built for ratiometric sensing of Hg2+ in water with multilayered silica nanoparticles as the scaffold. This architecture ensures the control over the location of both donor and acceptor and their separation distance within nanoparticles, affording higher energy transfer efficiency and higher signal-to-background ratio for particle-based sensing.

Graphical abstract: A FRET-based ratiometric sensor for mercury ions in water with multi-layered silica nanoparticles as the scaffold
A FRET-based ratiometric sensor for mercury ions in water with multi-layered silicananoparticles as the scaffold†
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